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Compound of Interest

Compound Name: Balinatunfib

Cat. No.: B15581769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Balinatunfib (SAR-441566) is an orally available, small molecule inhibitor of Tumor Necrosis

Factor Receptor 1 (TNFR1) signaling.[1][2][3][4] It functions by binding to the soluble form of

Tumor Necrosis Factor-alpha (sTNFα), stabilizing an asymmetric trimeric conformation. This

prevents the sTNFα trimer from binding to and activating TNFR1, thereby inhibiting

downstream pro-inflammatory signaling pathways.[1][2][3][4][5] This selective inhibition of

TNFR1, while sparing TNFR2, makes Balinatunfib a promising candidate for the treatment of

various autoimmune and inflammatory diseases.[5]

Physicochemical Properties
Property Value Reference

Chemical Formula C₂₇H₂₄F₂N₆O₂ [6]

Molecular Weight 502.52 g/mol [6]

Appearance White to off-white solid [2]

Solubility

Soluble in DMSO at 116.67

mg/mL (232.17 mM) with

sonication

[6]

Storage and Stability
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Proper storage of Balinatunfib is crucial to maintain its integrity and activity.

Form
Storage
Temperature

Duration Notes Reference

Solid (Powder) -20°C Up to 3 years

Store in a dry,

dark

environment.

[2][6]

4°C Up to 2 years
For shorter-term

storage.
[2][6]

Stock Solution

(in DMSO)
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[6]

-20°C Up to 1 month
For more

frequent use.
[6]

Mechanism of Action: Signaling Pathway
Balinatunfib exerts its inhibitory effects by modulating the TNFα signaling pathway. Upon

binding of sTNFα to TNFR1, a signaling cascade is initiated, leading to the activation of pro-

inflammatory transcription factors such as NF-κB and AP-1. Balinatunfib disrupts the initial

step of this cascade by preventing sTNFα from binding to TNFR1.
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Caption: Balinatunfib's mechanism of action, inhibiting the TNFR1 signaling pathway.
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Experimental Protocols
Protocol 1: Preparation of Balinatunfib Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Balinatunfib in DMSO.

Materials:

Balinatunfib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass:

Use the formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular

Weight ( g/mol )

For a 10 mM stock solution in 1 mL of DMSO:

Mass (mg) = 10 mM x 1 mL x 502.52 g/mol / 1000 = 5.0252 mg

Weigh the Balinatunfib:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the calculated mass of Balinatunfib into the tube.

Dissolve in DMSO:

Add the calculated volume of anhydrous DMSO to the tube.
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Vortex the tube for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, sonicate the tube for 5-10 minutes.[6]

Aliquot and Store:

To prevent repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[6]
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Caption: Workflow for preparing a Balinatunfib stock solution.

Protocol 2: In Vitro Zymosan-Stimulated Whole Blood
Assay for CD11b Inhibition
This protocol is adapted from a study published in Frontiers in Pharmacology and measures

the ability of Balinatunfib to inhibit the zymosan-stimulated expression of CD11b on

granulocytes in human whole blood.[7]

Materials:

Freshly drawn human whole blood collected in heparinized tubes

Balinatunfib stock solution (10 mM in DMSO)

Zymosan A from Saccharomyces cerevisiae

Phosphate-Buffered Saline (PBS)

RPMI 1640 medium
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FACS Lysing Solution

Anti-human CD11b antibody (or other relevant markers) conjugated to a fluorophore

Isotype control antibody

96-well deep-well plates

Flow cytometer

Procedure:

Prepare Balinatunfib dilutions:

Prepare a serial dilution of the Balinatunfib stock solution in DMSO.

Further dilute the DMSO serial dilutions in RPMI 1640 medium to the desired final

concentrations. Ensure the final DMSO concentration in the assay is below 0.1% to avoid

cell toxicity.

Blood Stimulation:

In a 96-well deep-well plate, add the diluted Balinatunfib or vehicle control (RPMI with the

same final DMSO concentration).

Add 100 µL of fresh whole blood to each well.

Add zymosan A to a final concentration of 1.5 mg/mL to stimulate the blood.[8]

Incubate the plate for 4 hours at 37°C in a humidified incubator with 5% CO₂.[8]

Red Blood Cell Lysis and Staining:

Following incubation, add FACS Lysing Solution to each well according to the

manufacturer's instructions to lyse the red blood cells.

Centrifuge the plate and discard the supernatant.

Wash the cell pellet with PBS.
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Resuspend the cells in a staining buffer containing the anti-human CD11b antibody and

the isotype control in their respective wells.

Incubate for 30 minutes at 4°C in the dark.

Flow Cytometry Analysis:

Wash the cells to remove unbound antibody.

Resuspend the cells in PBS for analysis.

Acquire the samples on a flow cytometer.

Gate on the granulocyte population based on forward and side scatter properties.

Determine the median fluorescence intensity (MFI) of CD11b expression for each sample.

Data Analysis:

Calculate the percentage inhibition of CD11b expression for each Balinatunfib
concentration relative to the vehicle-treated, zymosan-stimulated control.

Plot the percentage inhibition against the Balinatunfib concentration to determine the IC₅₀

value. The reported IC₅₀ for Balinatunfib in this assay is 35 nM.[7]
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Caption: Workflow for the in vitro zymosan-stimulated whole blood assay.
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This document is intended for research use only. The information provided is based on publicly

available data and should be used as a guide. Researchers should always consult the specific

product datasheet and relevant literature for the most up-to-date information and protocols. It is

the responsibility of the end-user to validate these protocols for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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